Cas no 575451-08-0 ((S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol)

(S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol is a chiral binaphthyl derivative widely employed as a ligand in asymmetric synthesis and catalysis. Its rigid, sterically hindered structure enhances enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and C–C bond formations. The saturated octahydro backbone improves solubility in organic solvents while maintaining high stereochemical control. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where precise chirality is critical. Its stability under various reaction conditions and compatibility with diverse metal centers make it a versatile tool for researchers developing enantioselective methodologies. The product is typically supplied with high purity to ensure reproducible performance in demanding applications.
(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol structure
575451-08-0 structure
Product Name:(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol
CAS No:575451-08-0
MF:C32H30O2
MW:446.58
CID:2952338
PubChem ID:15965550
Update Time:2025-05-25

(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol Chemical and Physical Properties

Names and Identifiers

    • (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol
    • S-5,5',6,6',7,7',8,8'-octahydro-3,3'-diphenyl-[1,1'-Binaphthalene]-2,2'-diol
    • [1,1'-Binaphthalene]-2,2'-diol, 5,5',6,6',7,7',8,8'-octahydro-3,3'-diphenyl-, (1S)-
    • R-5,5',6,6',7,7',8,8'-octahydro-3,3'-diphenyl-[1,1'-Binaphthalene]-2,2'-diol
    • 1-(2-hydroxy-3-phenyl-5,6,7,8-tetrahydronaphthalen-1-yl)-3-phenyl-5,6,7,8-tetrahydronaphthalen-2-ol
    • 396134-73-9
    • 3,3'-diphenyl-5H,5'H,6H,6'H,7H,7'H,8H,8'H-[1,1'-binaphthalene]-2,2'-diol
    • MFCD30541639
    • SCHEMBL16772616
    • 575451-08-0
    • (R)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol
    • F72678
    • F72798
    • (S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol
    • Inchi: 1S/C32H30O2/c33-31-27(21-11-3-1-4-12-21)19-23-15-7-9-17-25(23)29(31)30-26-18-10-8-16-24(26)20-28(32(30)34)22-13-5-2-6-14-22/h1-6,11-14,19-20,33-34H,7-10,15-18H2
    • InChI Key: NQCCAEIQKQKTDR-UHFFFAOYSA-N
    • SMILES: OC1=C(C2C=CC=CC=2)C=C2CCCCC2=C1C1C(=C(C2C=CC=CC=2)C=C2CCCCC=12)O

Computed Properties

  • Exact Mass: 446.224580195g/mol
  • Monoisotopic Mass: 446.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 628.8±55.0 °C at 760 mmHg
  • Flash Point: 271.9±26.1 °C
  • pka: 9.61±0.20(Predicted)
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol Security Information

(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol Pricemore >>

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(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol Suppliers

Amadis Chemical Company Limited
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(CAS:575451-08-0)(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol
Order Number:A1205685
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):593.0
Email:sales@amadischem.com

Additional information on (S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol

Research Brief on (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol (CAS: 575451-08-0)

The compound (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol (CAS: 575451-08-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in asymmetric synthesis and drug development. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol as a chiral ligand in asymmetric catalysis. Its rigid binaphthyl backbone and hydroxyl groups make it an excellent candidate for facilitating enantioselective transformations, which are critical in the synthesis of bioactive molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the asymmetric hydrogenation of ketones, achieving high enantiomeric excess (ee) values (>95%) under mild reaction conditions.

In addition to its catalytic applications, this compound has shown promise in medicinal chemistry. Researchers have explored its derivatives as potential inhibitors of protein-protein interactions (PPIs) involved in cancer and neurodegenerative diseases. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that modifications of the hydroxyl groups led to enhanced binding affinity for specific oncogenic targets, such as MDM2, a key regulator of the tumor suppressor p53.

The synthesis of (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol has also seen advancements. A novel enzymatic resolution method was developed in 2023, as described in ACS Catalysis, which significantly improved the yield and purity of the (S)-enantiomer. This method leverages lipase-catalyzed kinetic resolution, offering a greener and more scalable alternative to traditional chemical synthesis routes.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, stability under physiological conditions, and toxicity profiles of its derivatives require further investigation. Ongoing research is focused on addressing these limitations through structural optimization and the development of novel delivery systems.

In conclusion, (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol (CAS: 575451-08-0) represents a versatile and valuable tool in both asymmetric catalysis and drug discovery. Its continued exploration holds great potential for advancing the fields of chemical biology and medicinal chemistry. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.

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Amadis Chemical Company Limited
(CAS:575451-08-0)(S)-5,​5',​6,​6',​7,​7',​8,​8'-​Octahydro-​3,​3'-​diphenyl-[1,​1'-​binaphthalene]​-​2,​2'-​diol
A1205685
Purity:99%
Quantity:5g
Price ($):593.0
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